4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine

• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 4-[4-pyridin-4-yl-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C22H24N4O4/c1-27-19-12-16(13-20(28-2)21(19)29-3)18-14-17(15-4-6-23-7-5-15)24-22(25-18)26-8-10-30-11-9-26/h4-7,12-14H,8-11H2,1-3H3
• InChI Key: RKVPZRHMYDDGTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NC(=NC(=C2)C3=CC=NC=C3)N4CCOCC4

Description

4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine is a complex organic compound that has garnered significant interest in the fields of chemistry and pharmacology. This compound features a pyrimidine core substituted with pyridinyl and trimethoxyphenyl groups, as well as a morpholine ring. Its unique structure lends itself to various applications, particularly in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine typically involves multi-step organic reactions. One common method includes the condensation of 4-pyridinecarboxaldehyde with 3,4,5-trimethoxybenzaldehyde in the presence of a base to form an intermediate. This intermediate is then reacted with morpholine under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, especially at the pyridine and pyrimidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while reduction can produce corresponding alcohols or amines.

Scientific Research Applications

4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its antiproliferative and anticancer properties.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• (2E)-N-(3-pyridinyl)-3-(3,4,5-trimethoxyphenyl)-2-propenamide
• 2,4,6-Tri(4-pyridyl)-1,3,5-triazine
• 5-(4-Pyridyl)-1,3,4-oxadiazole-2-thiol

Uniqueness

4-[4-(4-Pyridinyl)-6-(3,4,5-trimethoxyphenyl)-2-pyrimidinyl]morpholine stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties